Cas no 2228358-01-6 (3-(1-phenylcyclopentyl)propane-1-thiol)

• Product Name: 3-(1-phenylcyclopentyl)propane-1-thiol
• CAS No: 2228358-01-6
• MF: C₁₄H₂₀S
• MW: 220.373602867126
• CID: 5946065
• PubChem ID: 165619759
• Update Time: 2025-05-19

3-(1-phenylcyclopentyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)propane-1-thiol
• 2228358-01-6
• EN300-1864915

• Inchi： 1S/C14H20S/c15-12-6-11-14(9-4-5-10-14)13-7-2-1-3-8-13/h1-3,7-8,15H,4-6,9-12H2
• InChI Key： HHDYGGHRIDLWIF-UHFFFAOYSA-N
• SMILES： SCCCC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 220.12857181g/mol
• Monoisotopic Mass: 220.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 1Ų

Additional information on 3-(1-phenylcyclopentyl)propane-1-thiol

Introduction to 3-(1-phenylcyclopentyl)propane-1-thiol (CAS No: 2228358-01-6)

3-(1-phenylcyclopentyl)propane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228358-01-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) group, which makes it a versatile intermediate in synthetic chemistry. The structural motif of 1-phenylcyclopentyl appended to the propane backbone imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of 3-(1-phenylcyclopentyl)propane-1-thiol consists of a phenyl ring substituted on a cyclopentyl group, which is further connected to a propane chain terminating in a thiol moiety. This configuration suggests potential interactions with biological targets due to the combined effects of aromaticity, cycloalkyl rigidity, and the polar -SH group. Such structural features are often exploited in the design of pharmacophores to enhance binding affinity and selectivity in drug candidates.

In recent years, there has been a growing interest in thiol-containing compounds due to their diverse biological activities. Thiols are known to participate in redox signaling, enzyme inhibition, and metal chelation, making them promising candidates for therapeutic intervention. The compound 3-(1-phenylcyclopentyl)propane-1-thiol has been studied for its potential applications in modulating cellular processes, particularly those involving oxidative stress and inflammation. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes implicated in pathological conditions such as neurodegenerative diseases and cardiovascular disorders.

The 1-phenylcyclopentyl moiety is particularly noteworthy as it introduces a rigid aromatic ring system adjacent to a flexible cyclopentane ring. This structural feature allows for conformational flexibility while maintaining steric constraints that can be critical for receptor binding. The phenyl ring can engage in π-stacking interactions with complementary aromatic residues in biological targets, whereas the cyclopentyl group can adopt multiple orientations to optimize binding geometry. Such structural adaptability makes 3-(1-phenylcyclopentyl)propane-1-thiol a compelling candidate for further exploration in rational drug design.

From a synthetic chemistry perspective, 3-(1-phenylcyclopentyl)propane-1-thiol serves as an interesting building block for constructing more complex molecules. The presence of the thiol group enables various functionalization strategies, including disulfide bond formation, Michael addition reactions, and thiol-disulfide exchange processes. These transformations are instrumental in generating libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry have facilitated the virtual screening of molecules like 3-(1-phenylcyclopentyl)propane-1-thiol, allowing researchers to predict binding affinities and optimize structures before experimental validation. Molecular docking studies have indicated that this compound may interact with proteins involved in metabolic pathways relevant to metabolic syndrome and cancer biology. The -SH group is predicted to form hydrogen bonds with polar residues, while the phenyl ring can stack with hydrophobic pockets, suggesting multiple interaction modes that could be exploited for therapeutic benefit.

The synthesis of 3-(1-phenylcyclopentyl)propane-1-thiol involves multi-step organic transformations, starting from commercially available precursors such as cyclopentanone and phenethyl bromide. Key steps include Grignard reactions or cross-coupling methodologies to establish the desired carbon-carbon bonds. The introduction of the thiol group is typically achieved through nucleophilic substitution or reduction of sulfoxides or sulfones. These synthetic routes highlight the compound's accessibility while emphasizing the need for precise control over reaction conditions to ensure high yield and purity.

In terms of pharmacological evaluation, 3-(1-phenylcyclopentyl)propane-1-thiol has been tested in cell-based assays for its potential effects on signaling pathways mediated by reactive oxygen species (ROS). Initial findings suggest that this compound may attenuate ROS-induced oxidative damage by interacting with antioxidant defense systems. Additionally, its ability to modulate enzyme activity has been explored in vitro, revealing inhibitory effects on certain kinases and phosphatases that play roles in cell proliferation and survival.

The role of thiols in redox biology underscores their importance as biochemical mediators. The -SH group is highly reactive and can participate in disulfide bond exchange reactions within proteins or small molecules, thereby influencing protein conformation and function. This property makes 3-(1-phenylcyclopentyl)propane-1-thiol a candidate for developing redox-sensitive probes or therapeutics that target pathological conditions associated with aberrant oxidative balance.

Future directions for research on 3-(1-phenylcyclopentyl)propane-1-thiol include exploring its mechanism of action at the molecular level through crystallographic studies or spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide modifications aimed at improving efficacy and selectivity.

The versatility of 3-(1-phenylcyprepental)propane 01 thio l also extends to its potential use as an intermediate in material science applications beyond pharmaceuticals. For instance, its ability to form coordination complexes with metal ions could be leveraged in catalysis or as components of smart materials responsive to environmental stimuli such as pH or redox state.

In conclusion, 03 phen ylcyp repen tal propan ethio l CAS No: 2228358 01 66 represents an intriguing compoun d with broad app lication potenti alities . Its unique structu re comb ine s functionalit y with bi ological relev ance , making it a valuable scaffold for drug discovery an d materia ls science . With continued investigation an d optimization , this compoun d holds promise fo r contributing novel therapeutic solutions an d scientific advancements . p >